Cas no 2028790-59-0 (Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel-)

• Product Name: Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel-
• CAS No: 2028790-59-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5277652
• Update Time: 2025-10-30

Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel-

• Inchi： 1S/C12H23NO2/c1-12(2,3)15-11(14)8-9-6-4-5-7-10(9)13/h9-10H,4-8,13H2,1-3H3/t9-,10-/m1/s1
• InChI Key： LRWFWBFPWSIXBG-NXEZZACHSA-N
• SMILES： [C@H]1(CC(OC(C)(C)C)=O)CCCC[C@H]1N

Additional information on Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel-

Comprehensive Overview of Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- (CAS No. 2028790-59-0)

The compound Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- (CAS No. 2028790-59-0) is a chiral derivative of cyclohexaneacetic acid, featuring a unique stereochemical configuration. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive compounds. The 1,1-dimethylethyl ester moiety enhances its stability, making it suitable for various synthetic applications. Researchers are particularly interested in its (1R,2R)-rel- configuration, which often correlates with higher biological activity in enantioselective reactions.

In recent years, the demand for chiral intermediates like Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- has surged, driven by advancements in asymmetric synthesis and green chemistry. This compound aligns with the growing trend of sustainable drug development, as its structure allows for efficient derivatization with minimal waste. Its 2-amino- group serves as a versatile handle for further functionalization, enabling the creation of libraries of compounds for high-throughput screening. The cyclohexane backbone contributes to its lipophilicity, a critical factor in drug design for improved membrane permeability.

The pharmaceutical industry has shown keen interest in CAS No. 2028790-59-0 due to its potential applications in central nervous system (CNS) therapeutics. The (1R,2R)-rel- stereochemistry is particularly relevant for targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous neurological disorders. Additionally, its 1,1-dimethylethyl ester group offers protection for the carboxylic acid functionality during multi-step syntheses, a feature highly valued in peptide mimetics development. Recent studies have explored its utility in prodrug formulations, where controlled release of the active moiety is desired.

From an analytical perspective, Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- presents interesting challenges and opportunities for chromatographic separation. The presence of both amino and ester functionalities allows for dual-mode detection in HPLC and LC-MS systems. This characteristic makes it an excellent candidate for method development in chiral analysis, a hot topic in quality control laboratories. The compound's stability under various pH conditions also makes it suitable for formulation studies, addressing another key concern in modern pharmaceutical development.

In the context of green chemistry initiatives, CAS No. 2028790-59-0 represents a step toward more sustainable synthetic routes. The cyclohexane core structure can be derived from renewable resources, aligning with the industry's shift toward bio-based raw materials. Furthermore, the 1,1-dimethylethyl ester group can be cleaved under mild conditions, reducing the need for harsh deprotection steps that generate hazardous waste. These attributes position the compound as an attractive option for environmentally conscious manufacturers seeking to reduce their carbon footprint.

The future research directions for Cyclohexaneacetic acid, 2-amino-, 1,1-dimethylethyl ester, (1R,2R)-rel- appear promising, with several patent applications already citing its use in novel therapeutic agents. Its structural features make it particularly valuable for fragment-based drug discovery, an area experiencing rapid growth in the pharmaceutical sector. As computational chemistry tools become more sophisticated, the ability to predict and optimize the activity of derivatives based on this scaffold will likely accelerate, potentially leading to breakthroughs in targeted therapies.